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Compound of Interest

Compound Name: Azure B

Cat. No.: B7798735

A thorough understanding of Azure B's chemical and toxicological properties is fundamental to
its safe use. The following tables summarize key quantitative data extracted from safety data
sheets (SDS) and chemical databases.

Table 1: Physical and Chemical Properties of Azure B

Property Value Reference
Chemical Formula C15H16CIN3S [2][3]
Molecular Weight 305.83 g/mol [4]
Appearance Green glistening crystals or

dark-green powder
Melting Point ~205 °C (decomposes)
Solubility Soluble in water and ethanol
Maximum Absorption (Amax) 645 nm
pKa 7.4

Table 2: Toxicological Data
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Metric Value Species Route Reference

LD50 (Lethal

65 mg/kg Mouse Intravenous
Dose, 50%)

Note: The toxicological properties of this material have not been fully investigated. Accidental
ingestion may be damaging to the health of the individual. Large oral doses of related
compounds (phenothiazines) may cause liver damage, anemia, and photosensitization.

Table 3: Occupational Exposure Limits

Limit Type (8-

Substance Value Jurisdiction Reference
hr TWA)
Dust (Inhalable) WEL 10 mg/m3 UK
Dust
] WEL 4 mg/m3 UK
(Respirable)

WEL: Workplace Exposure Limit; TWA: Time-Weighted Average

Hazard Identification and First Aid

Azure B is considered a hazardous substance. It may cause irritation to the eyes, skin, and
respiratory tract.

First Aid Procedures:

 Inhalation: Remove the individual from exposure and move to fresh air immediately. Seek
medical aid if coughing or other symptoms appear.

o Skin Contact: Flush skin with plenty of soap and water. Get medical aid if irritation develops
or persists.

o Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical aid.
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 Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give
anything by mouth to an unconscious person. Seek medical aid.

Experimental Protocols

Detailed protocols are essential for minimizing exposure and ensuring procedural consistency.
Protocol 1: Personal Protective Equipment (PPE) Selection and Use

» Risk Assessment: Before handling Azure B, assess the potential for dust generation,
splashing, and aerosolization.

o Eye and Face Protection: Wear chemical safety goggles as described by OSHA's eye and
face protection regulations in 29 CFR 1910.133 or European Standard EN166. Contact
lenses should not be worn as they can absorb and concentrate irritants.

o Hand Protection: Wear suitable chemical protection gloves tested according to EN 374. For
dry, undissolved solids, nitrile rubber, polychloroprene, or PVC gloves are recommended. For
solutions, nitrile rubber gloves with a thickness >0.11 mm and a breakthrough time of >480
minutes are advised. Always inspect gloves for degradation before use and wash hands
thoroughly after removal.

» Body Protection: Wear a lab coat or overalls. For tasks with a high risk of splashing, a PVC
apron should also be worn.

» Respiratory Protection: Conduct all work with Azure B powder in a well-ventilated area,
preferably within a chemical fume hood, to keep airborne concentrations low. If engineering
controls are insufficient or if significant dust is generated, use an approved particulate filter
respirator (e.g., N95 or P1).

Protocol 2: Preparation of an Azure B Staining Solution

o Preparation: Designate a specific area for weighing and preparing the solution, preferably
within a chemical fume hood or on a bench with local exhaust ventilation.

e Pre-Weighing: Tare a clean, sealable container on a calibrated analytical balance.
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» Weighing: Carefully weigh the required amount of Azure B powder, minimizing dust
generation. Use anti-static weigh boats or paper.

» Solubilization: In the ventilated area, slowly add the powder to the solvent (e.g., distilled
water or ethanol) while stirring to prevent clumping and dust formation. Do not add solvent
directly to the bulk powder container.

o Storage: Once fully dissolved, securely seal the container. Label it clearly with the chemical
name, concentration, date, and appropriate hazard symbols. Store in a cool, dry, well-
ventilated area away from incompatible substances like strong oxidizing agents.

Protocol 3: Spill Cleanup (Minor Dry Spill)

o Evacuate and Secure: Advise personnel in the immediate area of the spill. Ensure proper
PPE is worn before cleanup.

e Control Dust: Do not use a dry brush or compressed air. Gently cover the spill with damp
paper towels to prevent the powder from becoming airborne.

o Clean Up: Use dry clean-up procedures. Carefully scoop the material into a suitable, labeled
container for waste disposal.

o Decontaminate: Wipe the spill area with a damp cloth, followed by a standard laboratory
disinfectant or cleaning solution.

» Disposal: Place all contaminated materials (paper towels, wipes, gloves) into the designated
hazardous waste container.

Visualized Workflows and Relationships

The following diagrams illustrate key workflows for safely handling Azure B.
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Caption: Standard workflow for handling Azure B in a laboratory setting.
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Caption: Emergency response workflow for an Azure B spill.
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Caption: Decision guide for selecting appropriate Personal Protective Equipment (PPE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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